Direct access to carbamates via acylation of arylamines with dialkyl azodicarboxylates under metal-free conditions†
Organic & Biomolecular Chemistry Pub Date: 2023-10-31 DOI: 10.1039/D3OB01437A
Abstract
A novel C–N coupling of various arylamines with dialkyl azodicarboxylates under metal-free conditions for the rapid assembly of carbamates has been achieved. This established protocol features mild reaction conditions, simple operation, broad substrate scope, moderate to excellent yields and good tolerance of functional groups. Moreover, the potential synthetic utility of products was exemplified by a series of intriguing chemical operations.
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Journal Name：Organic & Biomolecular Chemistry
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